3-chloro-N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-chloro-N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H20ClN5O3S/c1-27-17-3-2-14(10-15(17)19)28(25,26)23-12-13-4-8-24(9-5-13)18-16(11-20)21-6-7-22-18/h2-3,6-7,10,13,23H,4-5,8-9,12H2,1H3
• InChI Key: FXPDYQXUXGPKJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C3=NC=CN=C3C#N)Cl
• Molecular Formula: C18H20ClN5O3S
• Molecular Weight: 421.9 g/mol

Description

“3-chloro-N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-4-methoxybenzenesulfonamide” is a chemical compound with the molecular formula C18H20ClN5O3S . It is available for purchase from various chemical suppliers.

Scientific Research Applications

Quantum Chemical and Molecular Dynamic Simulation Studies

Research on piperidine derivatives, such as those involved in the corrosion inhibition of iron, utilizes quantum chemical calculations and molecular dynamics simulations. These studies focus on predicting inhibition efficiencies by analyzing adsorption behaviors and binding energies on metal surfaces, suggesting potential applications in materials science and engineering for corrosion protection (Kaya et al., 2016).

Antimicrobial Studies

New pyridine derivatives have been synthesized and evaluated for their antimicrobial activity. The structural characterization and antimicrobial screening of these compounds indicate their potential as candidates for drug development against various bacterial infections (Patel & Agravat, 2009), (Patel & Agravat, 2007).

Anticancer Research

Studies on dibenzenesulfonamides have explored their anticancer effects by inducing apoptosis and autophagy pathways. These compounds show promise as new anticancer drug candidates, also displaying inhibitory effects on certain carbonic anhydrase isoenzymes associated with tumor cells, suggesting their potential in cancer therapy (Gul et al., 2018).

Electrochemical and Spectroelectrochemical Properties

Research into the electrochemical and spectroelectrochemical properties of novel compounds, including those related to sulfonamide structures, highlights the potential for these substances in developing new materials with specific electronic or optical properties. Such studies are foundational in materials science, particularly for applications in sensors, photodynamic therapy, and electronics (Virk et al., 2018).